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Compound of Interest

(3-(hydroxymethyl)-4-
Compound Name:

Methoxyphenyl)boronic acid

Cat. No.: B591621

For Immediate Release

This document provides a concise technical summary of the key molecular data for (3-
(hydroxymethyl)-4-methoxyphenyl)boronic acid, a compound relevant to researchers and
professionals in organic synthesis and medicinal chemistry.

Molecular Identity and Weight

(3-(hydroxymethyl)-4-methoxyphenyl)boronic acid is an organic compound frequently
utilized as a reagent in various chemical reactions, including Suzuki-Miyaura cross-coupling.[1]
Accurate molecular weight is critical for stoichiometric calculations in these synthetic
applications.

The molecular formula for this compound is CsH11BOa4.[1][2][3] Based on this formula, the
molecular weight is calculated to be 181.98 g/mol .[1][2][3][4][5][6]

Calculation of Molecular Weight

The molecular weight is the sum of the atomic weights of all atoms in the molecule. The
calculation is based on the standard atomic weights of the constituent elements.
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Standard .
. . Total Weight (
Element Symbol Count Atomic Weight
g/mol )

(g/mol)
Carbon C 8 12.011[7][8][9] 96.088
Hydrogen H 11 1.008[10][11][12]  11.088
Boron B 1 10.811[13][14] 10.811

15.999[15][16]
Oxygen O 4 63.996

[17]

Total 181.983

Note: The final calculated value is commonly rounded to 181.98 g/mol in chemical literature
and supplier documentation.[1][2][4][5]

Disclaimer: The request for detailed experimental protocols and signaling pathway diagrams is
not applicable to the determination of a compound's molecular weight. Molecular weight is a
fundamental, calculated property of a chemical structure and does not involve experimental
workflows or biological pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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